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Abstract
This technical guide provides a comprehensive overview of (S)-(+)-2-Methylbutyl
methanesulfonate (CAS No. 104418-40-8), a chiral building block of significant interest to

researchers and professionals in drug discovery and development. This document delves into

the compound's physicochemical properties, provides a detailed, field-proven protocol for its

synthesis and purification, and discusses its analytical characterization. Furthermore, it

explores the compound's core utility as a reactive intermediate, its stability profile, and the

critical safety considerations related to its handling, with a particular focus on the genotoxic

potential inherent to the alkyl sulfonate class. This guide is structured to provide not just

procedural steps, but the underlying scientific rationale, empowering researchers to effectively

and safely utilize this important synthetic intermediate.
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(S)-(+)-2-Methylbutyl methanesulfonate is a chiral sulfonic acid ester. The "(S)" designation

denotes the stereochemistry at the chiral center of the 2-methylbutyl group, and the "(+)"

indicates that it is dextrorotatory. It is primarily used as an intermediate in organic synthesis to

introduce the chiral (S)-2-methylbutyl moiety.

Table 1: Physicochemical Properties of (S)-(+)-2-Methylbutyl Methanesulfonate

Property Value Source(s)

CAS Number 104418-40-8 [1][2]

Molecular Formula C₆H₁₄O₃S [2][3]

Molecular Weight 166.24 g/mol [1][3]

Appearance Colorless liquid [1]

Density 1.08 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.432 [1][2]

Optical Activity ([α]20/D) +2.7° (neat) [1][2]

Flash Point >110 °C (>230 °F) [2]

SMILES String CCCOS(C)(=O)=O [1]

InChI Key
BANBAERELZGEAJ-

LURJTMIESA-N
[1]

Synthesis and Purification: A Field-Proven
Approach
The synthesis of (S)-(+)-2-Methylbutyl methanesulfonate is a classic example of converting a

primary alcohol into an excellent leaving group. The reaction involves the esterification of (S)-

(+)-2-Methyl-1-butanol with methanesulfonyl chloride (MsCl).

Causality of Experimental Choices
The selection of reagents and conditions is critical for a successful and safe synthesis.
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Methanesulfonyl Chloride (MsCl): This is the reagent of choice for introducing the

methanesulfonyl (mesyl) group. It is highly reactive towards nucleophiles like alcohols.

Non-Nucleophilic Base: A tertiary amine base, such as triethylamine (TEA) or pyridine, is

essential. Its primary role is to neutralize the hydrochloric acid (HCl) byproduct generated

during the reaction. This prevents the protonation of the starting alcohol and potential acid-

catalyzed side reactions.

Aprotic Solvent: A dry, aprotic solvent like dichloromethane (DCM) is used to dissolve the

reactants without participating in the reaction.

Temperature Control: The reaction is initiated at a low temperature (0 °C) to control the

exothermic reaction between the alcohol and the highly reactive MsCl, minimizing the

formation of byproducts.

Synthetic Workflow Diagram
Caption: General workflow for the synthesis and purification of (S)-(+)-2-Methylbutyl
methanesulfonate.

Experimental Protocol: Representative Synthesis
Materials:

(S)-(+)-2-Methyl-1-butanol (1.0 eq.)

Methanesulfonyl Chloride (1.2 eq.)

Triethylamine (1.5 eq.)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (Brine) solution
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Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, add (S)-(+)-2-Methyl-1-butanol (1.0 eq.) and anhydrous DCM

(approx. 10 volumes relative to the alcohol).

Add triethylamine (1.5 eq.) to the solution.

Cool the flask to 0 °C using an ice-water bath.

Slowly add methanesulfonyl chloride (1.2 eq.) dropwise via the dropping funnel over 20-30

minutes, ensuring the internal temperature does not rise above 5 °C.

After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then allow it to

warm to room temperature and stir for an additional 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol

is consumed.

Upon completion, carefully quench the reaction by adding cold water. Transfer the mixture to

a separatory funnel.

Separate the layers. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃

solution, and finally with brine.[4] This washing sequence effectively removes the

triethylamine hydrochloride salt and any unreacted reagents.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under

reduced pressure to yield the crude product.

The product is often of sufficient purity for subsequent steps. If further purification is required,

vacuum distillation can be employed.

Analytical Characterization
While specific, published spectra for this exact compound are not readily available, its

characteristic spectral data can be reliably predicted based on its structure and data from
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analogous compounds.

Table 2: Predicted Spectroscopic Data
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Technique Predicted Peaks and Rationale

¹H NMR

δ ~4.2 ppm (d, 2H, -CH₂-O-): Methylene protons

adjacent to the electronegative oxygen are

deshielded. They are split into a doublet by the

single proton at the C2 position. δ ~3.0 ppm (s,

3H, CH₃-S-): The methyl group on the sulfur

atom appears as a sharp singlet.[5] δ ~1.8 ppm

(m, 1H, -CH(CH₃)-): The methine proton at the

chiral center. δ ~1.4 ppm (m, 2H, -CH₂-CH₃):

The methylene protons of the ethyl group. δ

~0.9 ppm (d, 3H, -CH(CH₃)-): The methyl group

at the chiral center. δ ~0.9 ppm (t, 3H, -CH₂-

CH₃): The terminal methyl group of the ethyl

substituent.[6][7][8]

¹³C NMR

δ ~75 ppm (-CH₂-O-): Carbon attached to the

sulfonate oxygen. δ ~37 ppm (CH₃-S-): Carbon

of the mesyl methyl group. δ ~34 ppm (-

CH(CH₃)-): The chiral methine carbon. δ ~25

ppm (-CH₂-CH₃): Methylene carbon of the ethyl

group. δ ~16 ppm (-CH(CH₃)-): Methyl carbon

attached to the chiral center. δ ~11 ppm (-CH₂-

CH₃): Terminal methyl carbon of the ethyl group.

[9][10]

FT-IR (cm⁻¹)

~2960-2850 (C-H stretch): Characteristic of alkyl

groups. ~1350 & ~1175 (S=O stretch): Strong,

characteristic asymmetric and symmetric

stretches for the sulfonate group.[11] ~970-910

(S-O-C stretch): Characteristic stretch for the

sulfonate ester linkage.

Mass Spec. (EI)

Molecular Ion (M⁺): m/z = 166 (may be weak or

absent). Key Fragments: m/z = 87 ([M -

OSO₂CH₃]⁺, loss of the mesyl group), m/z = 79

([CH₃SO₂]⁺, mesyl cation), and fragments

corresponding to the alkyl chain, such as m/z =

71 ([C₅H₁₁]⁺) and m/z = 43 ([C₃H₇]⁺).[12][13]
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Reactivity, Stability, and Applications
Core Reactivity
The primary utility of (S)-(+)-2-Methylbutyl methanesulfonate stems from the fact that the

methanesulfonate ("mesylate") anion is an exceptionally stable leaving group. This is due to the

resonance delocalization of the negative charge across the three oxygen atoms. Consequently,

the C-O bond is readily cleaved in the presence of a nucleophile, making this compound an

excellent substrate for Sₙ2 reactions.[14] The reaction proceeds with inversion of configuration

at the carbon atom bearing the leaving group, although in this specific case, the reaction

occurs at a primary carbon, so the chirality of the molecule is preserved in the product.

Applications in Drug Development
As a chiral building block, this compound is valuable for introducing the (S)-2-methylbutyl group

into a target molecule. This specific chiral motif is found in various biologically active

compounds. Its use allows for the stereocontrolled synthesis of complex molecules, which is a

fundamental requirement in modern pharmaceutical development. The ability to install a

specific stereocenter is crucial as different enantiomers of a drug can have vastly different

pharmacological and toxicological profiles.

Stability Profile
Thermal Stability: While stable under normal conditions, alkyl methanesulfonates can

decompose at elevated temperatures.[4]

pH Stability: Mesylates are generally stable under neutral and acidic conditions but can be

cleaved by strong bases or nucleophiles.[15]

Hydrolytic Stability: The methanesulfonate anion itself is remarkably stable against hydrolysis

under both acidic and alkaline conditions.[16] However, the ester can be hydrolyzed,

particularly under basic conditions, to regenerate the alcohol.

Safety, Toxicology, and Handling
The Genotoxic Risk of Alkyl Sulfonates
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This is the most critical safety consideration. Alkyl methanesulfonates as a class are known

alkylating agents.[17] They can react with nucleophilic sites on DNA, leading to methylation of

DNA bases.[17] This action is mutagenic and makes them potential carcinogens.[17][18]

Regulatory agencies have stringent controls on the limits of such potential genotoxic impurities

(PGIs) in active pharmaceutical ingredients (APIs).[19][20] While the target compound itself is a

desired intermediate, its structural similarity to known genotoxins like methyl methanesulfonate

(MMS) mandates extreme caution.

Handling and Personal Protective Equipment (PPE)
Given the potential toxicity, strict handling procedures must be followed:

Engineering Controls: Always handle (S)-(+)-2-Methylbutyl methanesulfonate in a well-

ventilated chemical fume hood.

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, chemical-

resistant gloves (e.g., nitrile), and chemical splash goggles or a face shield.[1]

Avoiding Exposure: Avoid inhalation of vapors and contact with skin and eyes.[21]

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[22]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations. Due to its potential toxicity, it should be treated as hazardous waste.

Conclusion
(S)-(+)-2-Methylbutyl methanesulfonate is a valuable chiral intermediate whose utility is

intrinsically linked to the excellent leaving group ability of the mesylate moiety. Its synthesis is

straightforward, relying on well-established chemistry. However, its application demands a

profound respect for the potential hazards associated with the alkyl sulfonate class.

Researchers and drug development professionals must employ stringent safety protocols and

engineering controls to mitigate the risks of exposure. By understanding both the synthetic
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utility and the toxicological profile of this compound, scientists can harness its potential while

ensuring the highest standards of laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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